Cas no 2097971-29-2 (2-(3-Methoxypropyl)pyrrolidine hydrochloride)

• Product Name: 2-(3-Methoxypropyl)pyrrolidine hydrochloride
• CAS No: 2097971-29-2
• MF: C₈H₁₈ClNO
• MW: 179.687621593475
• CID: 5724138
• PubChem ID: 126845709
• Update Time: 2025-06-11

2-(3-Methoxypropyl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS040818261
• 2097971-29-2
• 2-(3-methoxypropyl)pyrrolidine hydrochloride
• F2167-8077
• 2-(3-methoxypropyl)pyrrolidine;hydrochloride
• 2-(3-Methoxypropyl)pyrrolidine hydrochloride

• Inchi： 1S/C8H17NO.ClH/c1-10-7-3-5-8-4-2-6-9-8;/h8-9H,2-7H2,1H3;1H
• InChI Key： FXBPTJLMGMMMPV-UHFFFAOYSA-N
• SMILES： Cl.O(C)CCCC1CCCN1

Computed Properties

• Exact Mass: 179.1076919g/mol
• Monoisotopic Mass: 179.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 85.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-(3-Methoxypropyl)pyrrolidine hydrochloride

Introduction to 2-(3-Methoxypropyl)pyrrolidine hydrochloride (CAS No. 2097971-29-2)

2-(3-Methoxypropyl)pyrrolidine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 2097971-29-2, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyrrolidine class of heterocyclic structures, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a 3-methoxypropyl side chain and the hydrochloride salt form contribute to its unique chemical properties, making it a valuable scaffold for medicinal chemists exploring novel pharmacophores.

The pyrrolidine ring is a common motif in biologically active molecules, often found in natural products and synthetic drugs due to its ability to mimic secondary amine functionalities. The 3-methoxypropyl substituent introduces a hydrophobic alkyl chain with an electron-donating methoxy group, which can influence both the solubility and electronic properties of the compound. This structural feature makes 2-(3-methoxypropyl)pyrrolidine hydrochloride particularly useful in designing molecules with enhanced bioavailability and targeted interactions with biological targets.

In recent years, there has been growing interest in pyrrolidine derivatives as potential candidates for treating various diseases, including neurological disorders, inflammation, and infectious diseases. The structural flexibility of the pyrrolidine core allows for modifications that can fine-tune pharmacokinetic and pharmacodynamic profiles, making it an attractive scaffold for drug development. The hydrochloride salt form enhances the compound's stability and solubility, facilitating its use in both preclinical and clinical studies.

One of the most compelling aspects of 2-(3-Methoxypropyl)pyrrolidine hydrochloride is its potential as a building block for more complex drug molecules. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes such as kinases and phosphodiesterases, which play crucial roles in cellular signaling pathways. For instance, recent studies have demonstrated that derivatives of this compound exhibit inhibitory activity against specific kinases involved in cancer progression, highlighting its therapeutic promise.

The synthesis of 2-(3-Methoxypropyl)pyrrolidine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to introduce the desired functional groups efficiently. These synthetic strategies not only enhance the scalability of production but also allow for structural diversification, enabling researchers to explore a wide range of analogs with tailored properties.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 2-(3-Methoxypropyl)pyrrolidine hydrochloride and biological targets. These studies provide insights into binding affinities, enzyme kinetics, and drug-receptor interactions, which are critical for optimizing lead compounds into viable drug candidates. High-throughput virtual screening (HTVS) has further accelerated the discovery process by rapidly identifying promising derivatives for experimental validation.

The pharmacological profile of 2-(3-Methoxypropyl)pyrrolidine hydrochloride has been evaluated through in vitro and in vivo assays. Initial preclinical studies suggest that this compound exhibits moderate affinity for certain therapeutic targets without significant off-target effects. However, further research is needed to fully elucidate its mechanism of action and long-term safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical trials and ultimately bring new treatments to patients.

The role of 2-(3-Methoxypropyl)pyrrolidine hydrochloride as an intermediate in drug development underscores its versatility and importance in modern medicinal chemistry. As computational tools become more sophisticated and synthetic techniques advance, the potential applications of this compound are likely to expand further. Future research may explore its utility in developing treatments for emerging infectious diseases or as a component of combination therapies targeting multiple disease pathways.

In conclusion,2-(3-Methoxypropyl)pyrrolidine hydrochloride (CAS No. 2097971-29-2) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its potential biological activities, make it a valuable asset in the quest for novel therapeutics. Continued investigation into this compound will not only enhance our understanding of pyrrolidine-based drugs but also contribute to advancements in global healthcare.